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Chemical Identity & Key Properties

For HRMS analysis, accurately calculating the expected mass of the molecular ion is a critical first step. The

table below summarizes the fundamental identifiers and formulaic data for both the heptahydrate salt (a

common form) and the anhydrous parent drug.

Property
Pemetrexed Disodium
Heptahydrate

Pemetrexed (Anhydrous
Parent)

CAS Number 357166-29-1 [1] [2] 137281-23-3 (implied) [3]

Molecular Formula C₂₀H₃₃N₅Na₂O₁₃ [4] [2] C₂₀H₂₁N₅O₆ [3]

Molecular Weight 597.48 g/mol [1] [2] 427.41 g/mol [3]

Theoretical [M+H]+
Mass

~598.22 (for C₂₀H₃₄N₅Na₂O₁₃) ~428.16 (for C₂₀H₂₂N₅O₆)
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While a specific HRMS protocol was not located, a validated liquid chromatography-mass spectrometry

(LC-MS) method for determining pemetrexed in human plasma is documented and can serve as a

foundational reference for developing your HRMS method [5].

The experimental parameters are summarized in the following workflow diagram:
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This diagram outlines the core LC-MS workflow for pemetrexed analysis, detailing chromatography and

detection parameters [5].

Critical Considerations for HRMS Method Development

To adapt the existing LC-MS method for HRMS, you should focus on the following aspects:
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Fragmentation Prediction: Pemetrexed is known to be metabolically stable and is excreted largely

unchanged [6] [3]. Its mechanism involves conversion to active polyglutamate forms within cells [6]
[3], but for plasma analysis, the parent drug is the primary target.

Chromatographic Considerations: The existing method uses a C18 column and a simple formic
acid/acetonitrile mobile phase system [5]. This provides an excellent starting point for HRMS. You

may need to optimize the gradient for better separation in your specific matrix.
Sample Preparation: The cited method employs Solid-Phase Extraction (SPE) using a Plexa

cartridge for plasma clean-up [5]. This is crucial for reducing matrix effects and achieving a low limit of
quantification (2.5 ng/mL) [5].

Where to Find More Information

Since a direct HRMS method was not available, I suggest you:

Search scientific databases for "high-resolution mass spectrometry pemetrexed" or
"pemetrexed HRMS".

Consult application notes from major mass spectrometer manufacturers (e.g., Thermo Fisher,
Sciex, Waters, Bruker), which often contain detailed methods for pharmaceutical compounds.
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To cite this document: Smolecule. [pemetrexed disodium heptahydrate HRMS analysis]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548871#pemetrexed-

disodium-heptahydrate-hrms-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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